molecular formula C4H5O2- B1239731 But-3-enoate

But-3-enoate

Cat. No. B1239731
M. Wt: 85.08 g/mol
InChI Key: PVEOYINWKBTPIZ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

But-3-enoate is a butenoate having the double bond at the 3-position. It is a conjugate base of a but-3-enoic acid.

Scientific Research Applications

1. Synthesis and Chemical Reactions

But-3-enoate derivatives are prominently used in various synthesis and chemical reactions. For instance, dienolborinates have been used to access diastereomers of 2-(hydroxymethyl)but-3-enoates through exclusive α-regiocontrol in a non-vinylogous pathway (Ramachandran, Nicponski, & Kim, 2013). Additionally, they are involved in the preparation of alkyl pent-3-enoates via reactions with butadiene, carbon monoxide, and alkanols (Rizzo, 2000), and the synthesis of fluorinated pyrazole-4-carboxylic acids (Iminov et al., 2015).

2. Catalytic Processes

But-3-enoate compounds are utilized in catalytic processes, including palladium-catalyzed carboxylative coupling of benzyl chlorides (Feng et al., 2013) and rhodium-catalyzed conjugate addition of arylboronic acids to unsaturated esters (Paquin et al., 2005).

3. Enzymatic Reactions

In enzymatic reactions, but-3-enoate derivatives are key in synthesizing chiral γ-butyrolactones via enzyme cascades (Classen et al., 2014) and combined with chemical processes in chemoenzymatic one-pot processes in water (Krausser et al., 2011).

4. Crystallography and Materials Science

But-3-enoate compounds play a role in crystallography and materials science, as evidenced by their involvement in the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates (Zhang et al., 2011).

properties

Molecular Formula

C4H5O2-

Molecular Weight

85.08 g/mol

IUPAC Name

but-3-enoate

InChI

InChI=1S/C4H6O2/c1-2-3-4(5)6/h2H,1,3H2,(H,5,6)/p-1

InChI Key

PVEOYINWKBTPIZ-UHFFFAOYSA-M

SMILES

C=CCC(=O)[O-]

Canonical SMILES

C=CCC(=O)[O-]

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
But-3-enoate
Reactant of Route 2
But-3-enoate

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